Cas no 401-13-8 ( )

• Product Name: &nbsp
• CAS No: 401-13-8
• MF: C₁₂H₈F₄N₂S
• MW: 288.263935089111
• CID: 925325
• PubChem ID: 345416
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-4,5-difluorophenyl)sulfanyl-4,5-difluoroaniline
• 4,5,4',5'-Tetrafluor-2,2'-sulfandiyl-di-anilin
• AC1L82Q4
• bis-(2-amino-4,5-difluoro-phenyl)-sulfide
• Bis-(2-amino-4,5-difluor-phenyl)-sulfid
• NSC403042
• DTXSID80323103
• NSC-403042
• 2,2'-Sulfanediylbis(4,5-difluoroaniline)
• 401-13-8
•  

• Inchi： 1S/C12H8F4N2S/c13-5-1-9(17)11(3-7(5)15)19-12-4-8(16)6(14)2-10(12)18/h1-4H,17-18H2
• InChI Key： JYCYVTHXSQIVKB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1N)F)F)C1C=C(C(=CC=1N)F)F

Computed Properties

• Exact Mass: 288.03454
• Monoisotopic Mass: 288.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 411.4°C at 760 mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.625
• PSA: 52.04
• LogP: 4.72100